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Compound of Interest

Compound Name: Cephapirin Benzathine

Cat. No.: B047228 Get Quote

Abstract
This application note details a sensitive and robust Ultra-Performance Liquid Chromatography-

Tandem Mass Spectrometry (UPLC-MS/MS) method for the quantitative analysis of

Cephapirin Benzathine in bovine milk. The protocol employs a straightforward sample

preparation procedure involving protein precipitation followed by solid-phase extraction (SPE)

for cleanup. The chromatographic separation is achieved on a C18 reversed-phase column

with a gradient elution, and detection is performed using a triple quadrupole mass spectrometer

in Multiple Reaction Monitoring (MRM) mode. This method is highly suitable for routine

monitoring of Cephapirin residues in milk, ensuring food safety and compliance with regulatory

limits.

Introduction
Cephapirin is a first-generation cephalosporin antibiotic widely used in veterinary medicine for

the treatment of mastitis in dairy cattle. Its benzathine salt form provides a long-acting

formulation. Monitoring for residual levels of Cephapirin in milk is crucial to prevent potential

allergic reactions in consumers and to mitigate the development of antibiotic resistance.[1] This

application note presents a validated UPLC-MS/MS method that offers high sensitivity,

selectivity, and accuracy for the determination of Cephapirin Benzathine in milk.

Experimental Protocols
Materials and Reagents

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b047228?utm_src=pdf-interest
https://www.benchchem.com/product/b047228?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/36432023/
https://www.benchchem.com/product/b047228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cephapirin standard (Sigma-Aldrich)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (ultrapure, Milli-Q or equivalent)

50 mM Phosphate buffer solution (pH 8.5)

Oasis HLB SPE cartridges

Standard Solution Preparation
A stock solution of Cephapirin was prepared by dissolving the standard in ultrapure water to a

concentration of 100 µg/mL.[2] Intermediate and working standard solutions were prepared by

serial dilution of the stock solution with water.

Sample Preparation
Protein Precipitation: To 1 mL of milk sample, add 2 mL of cold acetonitrile. Vortex for 1

minute to precipitate proteins.

Centrifugation: Centrifuge the sample at 10,000 rpm for 10 minutes at 4°C.

Dilution: Transfer the supernatant to a clean tube and dilute with 50mM phosphate buffer

solution (pH 8.5).[3]

Solid-Phase Extraction (SPE):

Condition an Oasis HLB SPE cartridge with 3 mL of methanol followed by 3 mL of

ultrapure water.

Load the diluted supernatant onto the SPE cartridge.

Wash the cartridge with 2 mL of ultrapure water to remove interferences.
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Elute the analyte with 3 mL of methanol.

Evaporation and Reconstitution: Dry the eluate under a gentle stream of nitrogen.

Reconstitute the residue in the mobile phase for UPLC-MS/MS analysis.[3]

UPLC-MS/MS Conditions
UPLC System: Waters ACQUITY UPLC or equivalent Column: XBridge C18, 100 mm x 4.6

mm, 3.5 µm[4] Column Temperature: 40°C[4] Autosampler Temperature: 8°C[2][4] Mobile

Phase A: 0.15% Formic acid in water[4] Mobile Phase B: Acetonitrile[4] Flow Rate: 0.6

mL/min[4] Injection Volume: 50 µL[4]

Gradient Program:

Time (min) % Mobile Phase A % Mobile Phase B

0.0 80 20

5.0 5 95

5.5 80 20

8.0 80 20

Mass Spectrometer: Triple Quadrupole Mass Spectrometer Ionization Source: Electrospray

Ionization (ESI), Positive Mode[4] MRM Transitions:

Analyte Precursor Ion (m/z)
Product Ion (m/z) -
Quantifier

Product Ion (m/z) -
Qualifier

Cephapirin 424.0 292.0 320.0

MS Parameters:
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Parameter Value

Declustering Potential (DP) 40 V

Entrance Potential (EP) 10 V

Collision Energy (CE) 25 V (for m/z 292.0), 22 V (for m/z 320.0)

Nebulizer Gas (GS1) 45 psi

Turbo Gas (GS2) 45 psi

MS Temperature 400°C

Data Presentation
Method Validation Summary
The UPLC-MS/MS method was validated for linearity, limit of detection (LOD), limit of

quantification (LOQ), accuracy, and precision.

Table 1: Linearity, LOD, and LOQ

Analyte
Linear Range
(ppb)

R² LOD (ppb) LOQ (ppb)

Cephapirin 0.4 - 1.5 > 0.99 0.15 0.4

Data adapted from a study on Cephapirin and Ceftiofur analysis.[1][4][5]

Table 2: Accuracy and Precision
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Spiked
Concentration
(ppb)

Mean Recovery (%) RSD (%) - Intra-day RSD (%) - Inter-day

0.4 (LOQ) 85.2 < 10 < 15

0.5 92.7 < 10 < 15

1.0 98.5 < 10 < 15

1.5 105.3 < 10 < 15

Recovery values were observed to be between 80% and 120% for all levels, indicating good

accuracy.[4] Intra- and inter-day variations were acceptable (<10% and <15% respectively).[2]

Experimental Workflow Diagram

Sample Preparation UPLC-MS/MS Analysis Data Processing

1. Milk Sample (1 mL) 2. Protein Precipitation
(2 mL Acetonitrile)

3. Centrifugation
(10,000 rpm, 10 min)

4. Supernatant Dilution
(Phosphate Buffer)

5. Solid-Phase Extraction
(Oasis HLB)

6. Evaporation
(Nitrogen Stream)

7. Reconstitution
(Mobile Phase)

8. Injection
(50 µL)

9. UPLC Separation
(C18 Column)

10. MS/MS Detection
(MRM Mode) 11. Quantification 12. Reporting

Click to download full resolution via product page

Caption: Workflow for Cephapirin Benzathine quantification in milk.

Conclusion
The developed UPLC-MS/MS method provides a reliable and sensitive tool for the

quantification of Cephapirin Benzathine in bovine milk. The sample preparation is effective in

removing matrix interferences, and the chromatographic and mass spectrometric conditions are

optimized for high selectivity and sensitivity. This method is suitable for high-throughput

analysis in regulatory and research laboratories.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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